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Compound of Interest

Compound Name: Zomepirac sodium salt

Cat. No.: B1256859

Audience: Researchers, scientists, and drug development professionals.

Introduction

Zomepirac sodium salt is a potent, non-steroidal anti-inflammatory drug (NSAID) that
functions as a prostaglandin biosynthesis inhibitor.[1][2] Structurally, it is a pyrrole-acetic acid
related to tolmetin.[3][4] It acts by inhibiting cyclooxygenase, thereby blocking the synthesis of
prostaglandins.[5][6] Although it was previously used for its analgesic and anti-inflammatory
properties, it was withdrawn from the market due to instances of severe anaphylactic reactions.
[4][7] In a research context, it is noted for its ability to circumvent MRP-mediated multidrug
resistance.[8][9]

These application notes provide detailed protocols for the preparation, storage, and handling of
Zomepirac sodium salt stock solutions for research purposes.

Chemical and Physical Properties

A summary of the key properties of Zomepirac sodium salt is provided below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1256859?utm_src=pdf-interest
https://www.benchchem.com/product/b1256859?utm_src=pdf-body
https://www.medchemexpress.com/Zomepirac-sodium-salt.html
https://www.targetmol.com/compound/zomepirac%20sodium%20salt
https://www.chemsrc.com/en/cas/64092-48-4_122926.html
https://en.wikipedia.org/wiki/Zomepirac
https://www.pharmacompass.com/chemistry-chemical-name/zomepirac
https://pubchem.ncbi.nlm.nih.gov/compound/Zomepirac-sodium
https://en.wikipedia.org/wiki/Zomepirac
https://go.drugbank.com/salts/DBSALT002461
https://www.sigmaaldrich.com/JP/ja/product/sigma/z2625
https://www.scbt.com/p/zomepirac-sodium-salt-64092-48-4
https://www.benchchem.com/product/b1256859?utm_src=pdf-body
https://www.benchchem.com/product/b1256859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value References
CAS Number 64092-48-4 [2][10][11]
Molecular Formula C15H13CINNaOs [2][12][13]
Molecular Weight 313.71 g/mol [2][8][12]
Appearance Is_i)g"r;t yellow to pale yellow [119012]
Purity >98% [12]

Solubility

Zomepirac sodium salt exhibits varying solubility depending on the solvent. It is crucial to
select an appropriate solvent based on the intended experimental application. The use of
sonication and/or gentle heating can aid in dissolution, especially at higher concentrations.[1][2]
For aqueous solutions intended for cell culture, sterile filtration through a 0.22 um filter is
recommended after dissolution.[1]

Solvent Solubility Notes References

Use of newly opened,

anhydrous DMSO and
100 mg/mL (=318.77 S
DMSO sonication is [1112]

mM)
recommended for

optimal dissolution.

Solubility in water is
reported with some
variability. It is
Water 5 mg/mL - 100 mg/mL ) ) [1][2][10][11]
advisable to start with
a lower concentration

and test solubility.

Methanol Slightly soluble [11]

Experimental Protocols
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Zomepirac sodium salt powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile deionized water or phosphate-buffered saline (PBS)
Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

0.22 um syringe filter (for aqueous solutions)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

This protocol is suitable for preparing a high-concentration stock solution for in vitro

experiments.

Preparation: Work in a chemical fume hood and wear appropriate PPE.

Weighing: Accurately weigh the desired amount of Zomepirac sodium salt powder. For
example, to prepare 1 mL of a 100 mM solution, weigh out 31.37 mg of Zomepirac sodium
salt (Molecular Weight: 313.71 g/mol ).

Dissolution: Add the weighed powder to a sterile vial. Add the appropriate volume of
anhydrous DMSO (e.g., 1 mL for 31.37 mg).

Mixing: Tightly cap the vial and vortex thoroughly. If the compound does not fully dissolve,
sonicate the solution for 5-10 minutes.[2]

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
solvent, and date of preparation. Store the aliquots at -20°C for short-term storage (up to 1
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month) or -80°C for long-term storage (6-12 months).[1][2]

This protocol is for preparing a stock solution in an aqueous buffer, suitable for direct
application in some cell culture experiments. Note the lower solubility in water compared to
DMSO.

e Preparation: Work in a laminar flow hood to maintain sterility and wear appropriate PPE.

e Weighing: Weigh the desired amount of Zomepirac sodium salt powder. For example, to
prepare 1 mL of a 5 mg/mL solution, weigh out 5 mg of the compound.

o Dissolution: Add the powder to a sterile conical tube. Add the desired volume of sterile water
or PBS (e.g., 1 mL).

¢ Mixing: Vortex the solution until the powder is completely dissolved. Sonication may be
required to aid dissolution.[2]

 Sterilization: To ensure sterility for cell culture applications, filter the solution through a 0.22
pm syringe filter into a new sterile tube.[1]

o Storage: It is recommended to prepare aqueous solutions fresh on the day of use.[1] If short-
term storage is necessary, store at 4°C for no more than 24 hours. For longer-term storage,
aliquoting and freezing at -20°C or -80°C is possible, but stability should be verified.

Storage and Stability

Proper storage is critical to maintain the integrity of Zomepirac sodium salt and its solutions.

Storage

Form Temperature Stability Period References
Solid Powder -20°C Up to 3 years [2][11][12]
Solution in DMSO -20°C Up to 1 month [1]

Solution in DMSO -80°C 6 to 12 months [11[2]
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Note: Always store in a tightly sealed container, away from moisture and direct sunlight.[1][10]
It is highly recommended to aliquot stock solutions to prevent degradation from multiple freeze-
thaw cycles.[1]

Safety and Handling Precautions
Zomepirac sodium salt is classified as an acute toxin and requires careful handling.

o Personal Protective Equipment (PPE): Always wear safety goggles with side shields,
chemical-resistant gloves, and a lab coat.[10] A suitable respirator should be used if there is
a risk of inhaling dust.[10]

» Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.
[10] An accessible safety shower and eye wash station should be available.[10]

» Handling: Avoid creating dust.[10] Avoid contact with skin, eyes, and inhalation of the powder
or solution aerosols.[10]

e Incompatibilities: Avoid contact with strong acids, alkalis, and strong oxidizing or reducing
agents.[10]

o First Aid:

o Skin Contact: Immediately wash the affected area with plenty of water. Remove
contaminated clothing.[10]

o Eye Contact: Flush eyes with large amounts of water for at least 15 minutes, holding
eyelids open.[10]

o Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate
medical attention.[10]

Diagrams and Workflows
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Weigh Zomepirac Sodium Salt Select Solvent (e.g., DMSO, Water)

Preparation

Add Solvent to Powder

y

Vortex / Sonicate Until Dissolved

/ .
) 7 Optional

| <

Sterile Filter (if aqueous for cell use)

|

Aliquot into Single-Use Vials

:

Store at -20°C or -80°C

Final Steps

Figure 1: General Workflow for Zomepirac Sodium Salt Stock Solution Preparation

Click to download full resolution via product page

Caption: Figure 1: General Workflow for Zomepirac Sodium Salt Stock Solution Preparation.
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Caption: Figure 2: Simplified Mechanism of Action for Zomepirac.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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